Cas no 1805150-44-0 (4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde)

4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde is a versatile halogenated pyridine derivative with significant utility in synthetic organic chemistry. Its multifunctional structure, featuring bromomethyl, difluoromethyl, iodo, and formyl substituents, enables diverse reactivity for constructing complex heterocyclic frameworks. The bromomethyl and iodo groups facilitate cross-coupling reactions, while the difluoromethyl moiety enhances metabolic stability in pharmaceutical applications. The aldehyde functionality serves as a key electrophile for condensation or nucleophilic addition reactions. This compound is particularly valuable in medicinal chemistry for the development of fluorinated bioactive molecules, offering precise control over molecular architecture. Its high purity and well-defined reactivity make it a reliable intermediate for targeted synthesis.

4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde structure

1805150-44-0 structure

Product Name:4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde

CAS No:1805150-44-0

MF:C₈H₅BrF₂INO

MW:375.936680555344

CID:4894956

Update Time:2025-05-23

4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde
- Inchi： 1S/C8H5BrF2INO/c9-1-5-4(3-14)2-13-8(12)6(5)7(10)11/h2-3,7H,1H2
- InChI Key： VHHBIWYXNVANAH-UHFFFAOYSA-N
- SMILES： IC1C(C(F)F)=C(CBr)C(C=O)=CN=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 208
XLogP3: 2.2
Topological Polar Surface Area: 30

4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029020925-250mg	4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde	1805150-44-0	95%	250mg	$931.00	2022-04-01
Alichem	A029020925-500mg	4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde	1805150-44-0	95%	500mg	$1,651.30	2022-04-01
Alichem	A029020925-1g	4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde	1805150-44-0	95%	1g	$3,126.60	2022-04-01

4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde Related Literature

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Additional information on 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde

Recent Advances in the Application of 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde (CAS: 1805150-44-0) in Chemical Biology and Pharmaceutical Research

The compound 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde (CAS: 1805150-44-0) has recently emerged as a versatile building block in chemical biology and pharmaceutical research. This multifunctional heterocyclic aldehyde has garnered significant attention due to its unique reactivity profile, which enables diverse synthetic transformations for the development of bioactive molecules. Recent studies have highlighted its potential in the synthesis of kinase inhibitors, antiviral agents, and radiopharmaceutical precursors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers exploited the reactivity of both the bromomethyl and aldehyde functionalities to construct a series of potent and selective inhibitors with improved pharmacokinetic properties. The difluoromethyl group was found to significantly enhance metabolic stability, while the iodine atom served as a valuable handle for further derivatization.

In the field of radiopharmaceutical development, a recent breakthrough reported in Nuclear Medicine and Biology (2024) utilized 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde as a precursor for ¹⁸F-labeled PET tracers. The iodine atom was successfully replaced with ¹⁸F via halogen exchange reactions, yielding high-specific-activity radiotracers for imaging protein-protein interactions in cancer. This approach represents a significant advancement in the development of next-generation diagnostic agents.

Structural biology studies have also benefited from this compound's unique properties. A 2024 Nature Chemical Biology publication described its use as a crystallographic probe for mapping enzyme active sites. The aldehyde group formed reversible covalent bonds with catalytic lysine residues, while the heavy iodine atom provided excellent phasing power for X-ray crystallography. This dual functionality enabled unprecedented structural insights into several therapeutically relevant enzymes.

From a synthetic chemistry perspective, recent advances in transition metal-catalyzed cross-coupling reactions have expanded the utility of this building block. A 2023 ACS Catalysis paper reported a palladium-catalyzed sequential coupling strategy that leverages all three halogen atoms (Br, I) and the formyl group for the rapid assembly of complex polyheterocyclic scaffolds. This methodology has been successfully applied to the synthesis of several clinical candidate molecules.

Ongoing research continues to explore new applications of 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde in drug discovery. Current investigations focus on its potential in targeted protein degradation (PROTACs development) and as a warhead for covalent inhibitor design. The compound's unique combination of reactivity and stability positions it as a valuable tool for addressing challenging targets in oncology, infectious diseases, and CNS disorders.